Cas no 852155-41-0 (N-(3-chlorophenyl)-2-ethoxy-N-(2-oxopyrrolidin-1-yl)methylbenzamide)
N-(3-chlorophenyl)-2-ethoxy-N-(2-oxopyrrolidin-1-yl)methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-chlorophenyl)-2-ethoxy-N-(2-oxopyrrolidin-1-yl)methylbenzamide
- N-(3-chlorophenyl)-2-ethoxy-N-((2-oxopyrrolidin-1-yl)methyl)benzamide
- Benzamide, N-(3-chlorophenyl)-2-ethoxy-N-[(2-oxo-1-pyrrolidinyl)methyl]-
- AKOS024591801
- CHEMBL1521862
- MLS000092246
- SR-01000128964-1
- HMS2396N17
- N-(3-chlorophenyl)-2-ethoxy-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide
- F0649-0271
- 852155-41-0
- SMR000027323
- SR-01000128964
-
- Inchi: 1S/C20H21ClN2O3/c1-2-26-18-10-4-3-9-17(18)20(25)23(14-22-12-6-11-19(22)24)16-8-5-7-15(21)13-16/h3-5,7-10,13H,2,6,11-12,14H2,1H3
- InChI Key: OZVYWCLZQIBMQG-UHFFFAOYSA-N
- SMILES: C(N(C1=CC=CC(Cl)=C1)CN1CCCC1=O)(=O)C1=CC=CC=C1OCC
Computed Properties
- Exact Mass: 372.1240702g/mol
- Monoisotopic Mass: 372.1240702g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 501
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- Density: 1.278±0.06 g/cm3(Predicted)
- Boiling Point: 586.1±50.0 °C(Predicted)
- pka: -0.85±0.20(Predicted)
N-(3-chlorophenyl)-2-ethoxy-N-(2-oxopyrrolidin-1-yl)methylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0649-0271-2μmol |
N-(3-chlorophenyl)-2-ethoxy-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide |
852155-41-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0649-0271-5μmol |
N-(3-chlorophenyl)-2-ethoxy-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide |
852155-41-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0649-0271-10μmol |
N-(3-chlorophenyl)-2-ethoxy-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide |
852155-41-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0649-0271-20μmol |
N-(3-chlorophenyl)-2-ethoxy-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide |
852155-41-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0649-0271-1mg |
N-(3-chlorophenyl)-2-ethoxy-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide |
852155-41-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0649-0271-2mg |
N-(3-chlorophenyl)-2-ethoxy-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide |
852155-41-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0649-0271-3mg |
N-(3-chlorophenyl)-2-ethoxy-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide |
852155-41-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0649-0271-4mg |
N-(3-chlorophenyl)-2-ethoxy-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide |
852155-41-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0649-0271-5mg |
N-(3-chlorophenyl)-2-ethoxy-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide |
852155-41-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0649-0271-10mg |
N-(3-chlorophenyl)-2-ethoxy-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide |
852155-41-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(3-chlorophenyl)-2-ethoxy-N-(2-oxopyrrolidin-1-yl)methylbenzamide Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on N-(3-chlorophenyl)-2-ethoxy-N-(2-oxopyrrolidin-1-yl)methylbenzamide
N-(3-chlorophenyl)-2-ethoxy-N-(2-oxopyrrolidin-1-yl)methylbenzamide: A Comprehensive Overview
The compound CAS No 852155-41-0, also known as N-(3-chlorophenyl)-2-ethoxy-N-(2-oxopyrrolidin-1-yl)methylbenzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we will delve into the structural features, synthesis methods, pharmacological properties, and potential applications of this compound, supported by the latest research findings.
Structural Analysis
The molecular structure of N-(3-chlorophenyl)-2-ethoxy-N-(2-oxopyrrolidin-1-yl)methylbenzamide comprises several key functional groups that contribute to its reactivity and biological activity. The benzamide moiety serves as the central framework, with a chlorine atom substituted at the 3-position of the phenyl ring. This substitution pattern influences the compound's electronic properties and stability. Additionally, the presence of an ethoxy group at the 2-position introduces hydrophilic characteristics, enhancing solubility in polar solvents. The 2-oxopyrrolidin ring further adds complexity to the structure, potentially facilitating interactions with biological targets such as enzymes or receptors.
Synthesis and Characterization
The synthesis of CAS No 852155-41-0 involves a multi-step process that combines advanced organic chemistry techniques. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. Key steps include the formation of the benzamide core through amide bond formation, followed by substitution reactions to introduce the chlorophenyl and ethoxy groups. The final step involves cyclization to form the 2-oxopyrrolidin ring, which is critical for the compound's functionality.
Modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the compound's structure. These methods provide detailed insights into the molecular architecture, ensuring high accuracy in characterization.
Pharmacological Properties
Recent research has highlighted the potential of N-(3-chlorophenyl)-2-ethoxy-N-(2-oxopyrrolidin-1-yl)methylbenzamide as a bioactive molecule with applications in drug discovery. Studies conducted in vitro have demonstrated its ability to modulate key enzymatic pathways, suggesting potential anti-inflammatory or anti-tumor properties. For instance, investigations into its interaction with cyclooxygenase (COX) enzymes have revealed promising inhibitory effects, which could be leveraged in developing novel anti-inflammatory agents.
Moreover, computational modeling studies have provided valuable insights into the compound's binding affinity towards various protein targets. These findings underscore its potential as a lead compound for further optimization in drug development pipelines.
Applications and Future Prospects
The versatility of CAS No 852155-41-0 makes it a valuable asset in both academic research and industrial applications. Its structural diversity allows for modifications that could enhance its bioavailability or target specificity. Researchers are actively exploring its use in designing more effective therapeutic agents, particularly in oncology and inflammation-related diseases.
Looking ahead, collaborative efforts between chemists and biologists are expected to unlock new dimensions for this compound. The integration of artificial intelligence (AI) in drug design could further accelerate its development into clinically relevant compounds.
Safety and Environmental Considerations
As with any chemical entity, understanding the safety profile of N-(3-chlorophenyl)-2-ethoxy-N-(2-oxopyrrolidin-1-yL)methylbenzamide is crucial for responsible use. Preliminary toxicity studies indicate that it exhibits low acute toxicity; however, long-term effects require further investigation. Regulatory compliance remains a priority to ensure safe handling and disposal practices.
852155-41-0 (N-(3-chlorophenyl)-2-ethoxy-N-(2-oxopyrrolidin-1-yl)methylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)